(Z)-2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]prop-2-enamide
• InChI: InChI=1S/C19H17FN2O3/c1-2-24-18-10-14(9-15(11-21)19(22)23)5-8-17(18)25-12-13-3-6-16(20)7-4-13/h3-10H,2,12H2,1H3,(H2,22,23)/b15-9-
• InChI Key: OJJOUNDEXRXQHO-DHDCSXOGSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C(=O)N)OCC2=CC=C(C=C2)F
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(/C#N)\C(=O)N)OCC2=CC=C(C=C2)F
• Molecular Formula: C19H17FN2O3
• Molecular Weight: 340.3 g/mol
• CAS No.: 444091-96-7

Description

“(Z)-2-cyano-3-[3-ethoxy-4-[(4-fluorophenyl)methoxy]phenyl]prop-2-enamide” is a chemical compound with the molecular formula C33H33FN2O4. It has an average mass of 540.625 Da.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the synthesis of a triple-acting PPARα, -γ, and -δ agonist involved the synthesis of oxazole rings as a key step. The synthetic route started from commercially available 3-oxopentanoic acid methyl ester and 3-hydroxyacetophenone.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular formula C33H33FN2O4. Detailed properties such as melting point, boiling point, and solubility would require experimental determination.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Imidazole-containing compounds, for instance, have been reported to show a broad range of chemical and biological properties, making them important synthons in the development of new drugs.